2-[1-(3,6-dichloropyridazin-4-yl)-N-methylformamido]acetic acid

• IUPAC Name: 2-[(3,6-dichloropyridazine-4-carbonyl)-methylamino]acetic acid
• InChI: InChI=1S/C8H7Cl2N3O3/c1-13(3-6(14)15)8(16)4-2-5(9)11-12-7(4)10/h2H,3H2,1H3,(H,14,15)
• InChI Key: MHJWJQLRQWMSST-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=CC(=NN=C1Cl)Cl
• Molecular Formula: C8H7Cl2N3O3
• Molecular Weight: 264.06 g/mol
• CAS No.: 1098389-56-0

Description

“2-[1-(3,6-dichloropyridazin-4-yl)-N-methylformamido]acetic acid” is a chemical compound. It is also known as DCPA or pyridafol. It is used in the agricultural industry as an herbicide to control weeds.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H7Cl2N3O3. Its molecular weight is 264.06 g/mol.

Physical and Chemical Properties Analysis

The molecular formula of “this compound” is C8H7Cl2N3O3. Its molecular weight is 264.06 g/mol.

Scientific Research Applications

Chemical Synthesis and Derivative Exploration

A pivotal area of application for 2-[1-(3,6-dichloropyridazin-4-yl)-N-methylformamido]acetic acid is in the chemical synthesis of novel compounds. Researchers have developed general routes for synthesizing a variety of pyridazin-3-one derivatives, showcasing the versatility of related compounds in forming a broad range of chemical structures with potential applications in drug development and materials science. For instance, the synthesis of pyridazin-3-one derivatives from active methylene compounds highlights the reactivity and utility of these compounds in generating fused azines and naphthyridine derivatives, showcasing the compound's role in creating pharmacologically relevant structures (Ibrahim & Behbehani, 2014).

Antimicrobial and Antioxidant Activity

Another significant application is the exploration of antimicrobial and antioxidant activities of derivatives. Novel pyridine and fused pyridine derivatives exhibit promising antimicrobial and antioxidant activities, hinting at the potential for developing new therapeutic agents based on modifications of the parent compound. Such studies are crucial for identifying new candidates for antibiotic and antioxidant formulations, addressing the growing concern over antibiotic resistance and oxidative stress-related diseases (Flefel et al., 2018).

Nucleophilic Displacement Reactions

Research into the reactivity of related compounds, such as methyl (3,6-dichloropyridazin-4-yl)acetate, with nucleophiles, reveals insights into the chemical behavior of these molecules, which is fundamental for synthetic chemistry applications. Such studies help in understanding the reactivity patterns and designing synthesis pathways for generating novel compounds with desired properties, thereby broadening the scope of applications in medicinal chemistry and materials science (Adembri et al., 1976).

Anticancer and Antitumor Activities

Derivatives of this compound have been evaluated for their anticancer and antitumor activities, demonstrating the potential for these compounds in cancer therapy. Through molecular docking studies and in vitro screenings, researchers aim to identify compounds with high efficacy against cancer cells, contributing to the development of new therapeutic options for cancer treatment. This area of research is critical for advancing our understanding of how chemical derivatives can be optimized for maximal therapeutic effects against various cancer types (Mehvish & Kumar, 2022).